Cas no 1394291-46-3 (6-Bromo-1-chloro-2-isopropoxynaphthalene)

• Product Name: 6-Bromo-1-chloro-2-isopropoxynaphthalene
• CAS No: 1394291-46-3
• MF: C₁₃H₁₂BrClO
• MW: 299.590782165527
• MDL: MFCD22543739
• CID: 4764424
• Update Time: 2026-02-26

6-Bromo-1-chloro-2-isopropoxynaphthalene Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-1-chloro-2-isopropoxynaphthalene
• C13H12BrClO
• Z1570

• MDL： MFCD22543739
• Inchi： 1S/C13H12BrClO/c1-8(2)16-12-6-3-9-7-10(14)4-5-11(9)13(12)15/h3-8H,1-2H3
• InChI Key： KWYRCUUQDLDXJC-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C(=C(C=CC=2C=1)OC(C)C)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 234
• XLogP3: 5.3
• Topological Polar Surface Area: 9.2

Additional information on 6-Bromo-1-chloro-2-isopropoxynaphthalene

6-Bromo-1-chloro-2-isopropoxynaphthalene: A Comprehensive Overview

6-Bromo-1-chloro-2-isopropoxynaphthalene (CAS No. 1394291-46-3) is a highly specialized organic compound with a complex structure that has garnered significant attention in the fields of organic chemistry, materials science, and pharmaceutical research. This compound belongs to the naphthalene derivatives family, characterized by its two fused benzene rings and the presence of substituents at specific positions. The bromo, chloro, and isopropoxy groups attached to the naphthalene framework endow this compound with unique chemical properties, making it a valuable molecule for various applications.

The synthesis of 6-bromo-1-chloro-2-isopropoxynaphthalene involves a series of carefully designed multi-step reactions. Researchers have employed methodologies such as Friedel-Crafts alkylation, bromination, and chlorination to achieve the desired substitution pattern on the naphthalene ring system. Recent advancements in catalytic systems and reaction conditions have significantly improved the yield and purity of this compound, making it more accessible for large-scale production and research purposes.

One of the most notable applications of 6-bromo-1-chloro-2-isopropoxynaphthalene is in the field of materials science. Its unique electronic properties make it an ideal candidate for use in organic light-emitting diodes (OLEDs) and other optoelectronic devices. Studies have shown that this compound exhibits excellent electroluminescent properties, which are attributed to its ability to efficiently transport charge carriers within the device matrix. Furthermore, its thermal stability and resistance to photodegradation make it suitable for long-lasting electronic applications.

In the pharmaceutical industry, 6-bromo-1-chloro-2-isopropoxynaphthalene has been explored as a potential lead compound for drug development. Its structure provides a versatile platform for further functionalization, allowing researchers to introduce additional bioactive groups that could enhance its therapeutic potential. Recent studies have focused on its anti-inflammatory and antioxidant properties, which suggest its potential use in treating conditions such as neurodegenerative diseases and cardiovascular disorders.

The environmental impact of 6-bromo-1-chloro-2-isopropoxynaphthalene has also been a topic of interest among scientists. Research indicates that this compound exhibits moderate biodegradability under specific environmental conditions, which is crucial for assessing its safety in industrial and commercial applications. Efforts are underway to develop eco-friendly synthesis routes and waste management strategies to minimize its environmental footprint.

From a structural perspective, 6-bromo-1-chloro-2-isopropoxynaphthalene features a naphthalene core with substituents at positions 1, 2, and 6. The bromo group at position 6 contributes to the molecule's reactivity, while the chloro group at position 1 enhances its stability. The isopropoxy group at position 2 introduces steric hindrance, which plays a critical role in determining the molecule's conformational flexibility and solubility properties.

Recent advancements in computational chemistry have enabled researchers to gain deeper insights into the electronic structure and reactivity of 6-bromo-1-chloro-2-isopropoxynaphthalene. Quantum mechanical calculations have revealed that the molecule's frontier molecular orbitals are significantly influenced by the electron-withdrawing effects of the halogen substituents. This understanding has paved the way for designing more efficient synthetic pathways and optimizing its performance in various applications.

In conclusion, 6-bromo-1-chloro-2-isopropoxynaphthalene (CAS No. 1394291-46-3) is a multifaceted compound with promising potential across diverse scientific domains. Its unique chemical properties, coupled with ongoing research advancements, continue to unlock new opportunities for its utilization in cutting-edge technologies and therapeutic interventions.